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Compound of Interest

Compound Name: N-(2-Sulfanylpropyl)glycine

Cat. No.: B15427761

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-mercaptopropionyl)-glycine (Tiopronin) is a thiol-containing compound with significant
therapeutic applications, most notably in the management of cystinuria. This technical guide
provides a comprehensive overview of its fundamental properties, mechanism of action, and
key experimental findings. It is designed to serve as a detailed resource for researchers and
professionals involved in drug development and related scientific fields. This document
summarizes essential quantitative data in structured tables and provides detailed experimental
protocols. Furthermore, it includes visual representations of its primary mechanism of action
and an experimental workflow to facilitate a deeper understanding of its biochemical and
physiological roles.

Core Compound Properties

N-(2-mercaptopropionyl)-glycine, also known as Tiopronin, is a synthetic compound recognized
for its clinical efficacy. Its fundamental identifiers and physicochemical properties are
summarized below.
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Property Value Citation(s)
CAS Number 1953-02-2 [1][2][3]
Molecular Weight 163.19 g/mol [1112]14]
Molecular Formula C5H9NO3S [2][41[5]
Synonyms 'IC';iE/:zzin, a-Mercaptopropionyl (121061
Physical Form White crystalline powder [1][5]
Melting Point 98-100 °C [1]
Solubility Soluble in water [5]

Mechanism of Action in Cystinuria

Tiopronin's primary therapeutic role is in the prevention of cystine kidney stones in patients with
cystinuria. Its mechanism is a direct consequence of its thiol group, which participates in a thiol-
disulfide exchange with the sparingly soluble amino acid cystine. This reaction cleaves the
disulfide bond in cystine, forming a more water-soluble mixed disulfide complex of tiopronin-
cysteine.[1][7][8] This increase in solubility effectively lowers the concentration of free cystine in
the urine, preventing its precipitation and the formation of calculi.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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